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An In-depth Guide for Researchers and Scientists

Strontium titanate (SrTiOs), a synthetic perovskite oxide, has carved a unique niche in
materials science. Initially celebrated for its exceptional brilliance as a diamond simulant, its
journey has evolved, revealing a material with a rich spectrum of properties crucial for
advanced electronic and optical applications. This technical guide delves into the history of its
discovery and provides a detailed overview of its core synthesis methodologies, offering
procedural insights and quantitative data for the scientific community.

Discovery and Historical Context

Strontium titanate presents a rare case in mineralogy where the synthetic material was well-
established decades before its natural counterpart was found.

o The Synthetic Pioneer (1950s): In the late 1940s and early 1950s, research at the National
Lead Company (now NL Industries) in the United States led to the first successful synthesis
of large, single crystals of strontium titanate. Scientists Leon Merker and Langtry E. Lynd
patented the growth process on February 10, 1953.[1] The primary motivation for this
development was the burgeoning market for diamond simulants.[1][2] Beginning around
1955, SrTiOs was manufactured in large quantities for this purpose, sold under trade names
like 'Fabulite’ and 'Diagem'.[3][4] Its appeal lay in its cubic crystal structure and a remarkably
high optical dispersion—over four times that of a diamond—which produces a brilliant
display of colored flashes, or "fire".[1][5]
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» Discovery of Tausonite (1982): For nearly thirty years, strontium titanate was considered a
purely artificial material.[1][3][5] This changed in 1982 with the discovery of its natural
mineral form in Siberia, which was officially recognized and named tausonite by the
International Mineralogical Association (IMA).[1][2] The name honors the Russian
geochemist Lev Vladimirovich Tauson.[1][3] Natural tausonite is exceedingly rare, occurring
only as very tiny crystals, and thus has no commercial applications.[1][2][4]

This unusual history, where invention preceded discovery, underscores the pivotal role of
targeted materials synthesis in modern science.

Core Properties of Strontium Titanate

A foundational understanding of SrTiOs's properties is essential to appreciate the nuances of its
synthesis. At room temperature, it possesses a cubic perovskite crystal structure.[1][6]
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Property

Value (Synthetic SrTiO3)

Notes

Chemical Formula

SrTiOs

An oxide of strontium and

titanium.[1]

Crystal System

Cubic (Perovskite)

Space group Pm-3m.[1][6]

Molar Mass 183.49 g/mol -
) Significantly denser than
Density 5.11 - 5.13 g/cm3 )
diamond (~3.5 g/cm3).[1][7]
_ _ Requires high-temperature
Melting Point ~2080 °C (3780 °F)

synthesis methods.[1]

Relatively soft compared to

Mohs Hardness 55 ]
diamond (10).[1][7]
Nearly identical to diamond
Refractive Index (n_D) 2.394 - 2.410 (~2.417), contributing to its
brilliance.[1]
) ) Exceptionally high, 4.3 times
Dispersion (B-G) 0.190

that of diamond (~0.044).[1]

Dielectric Constant (k)

~300 (at room temperature)

Very large, making it useful in

capacitors.[1]

Band Gap

Indirect: 3.25 eV, Direct: 3.75
eV

A wide-bandgap

semiconductor.[1][6]

Chemical Stability

Insoluble in water; readily

attacked by hydrofluoric acid.

[1](7]

Bulk Synthesis Methodologies

The synthesis of high-quality strontium titanate, whether as single crystals or polycrystalline
powders, is critical for its various applications. The following sections detail the primary
methods employed.

Verneuil Method (Flame Fusion)
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The Verneuil process, developed in the early 20th century by Auguste Verneuil, was the first
method used to produce large, commercial quantities of single-crystal SrTiOs. It remains a
foundational technique for growing certain oxide crystals.

Logical Relationship: Classification of Synthesis Methods
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Preparation

Prepare High-Purity
SrTiO3 Powder

Growth Process

Load Powder

into Hopper

Ignite Tricone

Feed Powder into Flame
with Oxygen Stream

N

Powder Melts
into Droplets

:

Droplets Deposit on
Rotating Pedestal

:

Form Molten Cap
on Sinter Cone

:

Slowly Lower and Rotate
Pedestal to Grow Boule

Oxyhydrogen Burner
(T > 2000°C)

Post—Pr(v cessing

Shut Down Flame
& Cool Boule

:

Anneal Crystal
(to relieve strain)

Final Single Crystal Boule
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Preparation

Weigh SrCO3 and TiO2
(2:1 Molar Ratio)

Mixing %; Milling

Add Powders to
Ball Mill with Solvent
(e.g., Isopropanol)

Y

Mill for Several Hours
to Create Homogeneous Slurry

Y

Dry Slurry to
Remove Solvent

Homogeneous
Precursor Powder

Calciéation

Place Powder in Crucible
and Heat in Furnace

Hold at 1100-1300°C

for 2-4 hours

Cool to Room Temperature

Post-Prgycessing

Resulting Si@

Y

Mill Final Product
to Break Agglomerates

Final Polycrystalline
SrTiO3 Powder
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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